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Compound of Interest

Compound Name: 4-IBP

Cat. No.: B1662890 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safe handling, storage, and disposal

of 4-iodophenylboronic acid, a versatile reagent widely utilized in synthetic and medicinal

chemistry. This document outlines the compound's key physicochemical properties, potential

hazards, and necessary safety precautions. Furthermore, it details a comprehensive

experimental protocol for its application in the Suzuki-Miyaura cross-coupling reaction, a

cornerstone of modern drug discovery and development.

Compound Identification and Properties
4-Iodophenylboronic acid is a white to light beige crystalline powder. It is a key building block in

organic synthesis, primarily used in palladium-catalyzed cross-coupling reactions to form

carbon-carbon bonds.

Table 1: Physicochemical Properties of 4-Iodophenylboronic Acid
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Property Value Reference

CAS Number 5122-99-6 [1][2]

Molecular Formula C₆H₆BIO₂ [1]

Molecular Weight 247.82 g/mol [1]

Melting Point 326-330 °C [3]

Boiling Point 333.1±44.0 °C (Predicted) [4]

Density 1.95±0.1 g/cm³ (Predicted) [4]

Solubility
Soluble in Methanol. Water

solubility: 25 g/L.
[4]

pKa 8.29±0.10 (Predicted) [4]

Appearance Light beige powder [4]

Sensitivity Light Sensitive [4]

Hazard Identification and Classification
4-Iodophenylboronic acid is classified as a hazardous substance. Proper handling and

adherence to safety protocols are crucial to minimize risk.

Table 2: GHS Hazard Classification for 4-Iodophenylboronic Acid

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation
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Signal Word: Warning

Hazard Pictograms:

alt text

Quantitative Toxicity Data
Specific quantitative toxicity data, such as LD50 (median lethal dose) and LC50 (median lethal

concentration) values for 4-iodophenylboronic acid, are not readily available in the published

literature. However, the GHS classification of "Acute Toxicity, Oral, Category 4" indicates that it

is harmful if ingested. Animal experiments suggest that ingestion of less than 150 grams may

be fatal or cause serious damage to health.[1]

Safe Handling and Storage
Adherence to proper handling and storage procedures is paramount to ensure the safety of

laboratory personnel and the integrity of the compound.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

dust.[3]

Avoid contact with skin and eyes.[3] Wear appropriate personal protective equipment (PPE)

as detailed in Section 5.

Minimize dust generation and accumulation.[5]

Do not eat, drink, or smoke when handling this product.[3]

Wash hands thoroughly after handling.[3]

Storage:

Keep the container tightly closed and store in a cool, dry, and well-ventilated place.[4]

Protect from light, as the compound is light-sensitive.[4]
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Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling 4-

iodophenylboronic acid:

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields or goggles

(conforming to EN166).

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber).

Lab coat or other protective clothing to prevent

skin exposure.

Respiratory Protection

For operations likely to generate dust, a NIOSH-

approved N95 dust mask or higher is

recommended. In case of insufficient ventilation,

wear a self-contained breathing apparatus

(SCBA).

Emergency Procedures
First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[5]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes while removing contaminated clothing and shoes. Seek medical

attention if irritation persists.[5]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Seek immediate medical attention.[5]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[5]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[5]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion, including carbon oxides, boron oxides, and hydrogen iodide.

[1]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Avoid breathing dust. Wear appropriate personal protective equipment.[3]

Containment and Cleanup: Sweep up the spilled material and place it into a suitable, labeled

container for disposal. Avoid generating dust. Clean the spill area with soap and water.[5]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[1]

Conditions to Avoid: Exposure to light and incompatible materials.[1]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[1]

Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, oxides of boron, and

hydrogen iodide may be formed under fire conditions.[1]

Disposal Considerations
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Dispose of 4-iodophenylboronic acid and its containers in accordance with local, regional, and

national regulations. Waste materials should be treated as hazardous. Do not allow the

chemical to enter drains or waterways.

Experimental Protocol: Suzuki-Miyaura Cross-
Coupling Reaction
The Suzuki-Miyaura cross-coupling reaction is a powerful and widely used method for the

formation of carbon-carbon bonds, particularly for the synthesis of biaryls. 4-Iodophenylboronic

acid is a common and effective coupling partner in these reactions.

General Workflow for Suzuki-Miyaura Coupling

Reaction Setup

Reaction Work-up & Purification AnalysisCombine Reactants:
- Aryl Halide

- 4-Iodophenylboronic Acid
- Palladium Catalyst

- Ligand
- Base

- Solvent

Heat and Stir
(e.g., 60-100 °C)

Inert Atmosphere Monitor Reaction
(TLC, GC-MS, LC-MS) Quench ReactionReaction Complete Extract with

Organic Solvent Dry Organic Layer Concentrate in vacuo Purify Product
(e.g., Column Chromatography)

Characterize Product
(NMR, MS, etc.)

Click to download full resolution via product page

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Detailed Methodology for the Synthesis of a Biaryl
Derivative
This protocol describes the coupling of a generic aryl bromide with 4-iodophenylboronic acid.

Materials:

Aryl bromide (1.0 mmol, 1.0 eq.)

4-Iodophenylboronic acid (1.2 mmol, 1.2 eq.)
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Palladium(II) acetate [Pd(OAc)₂] (0.02 mmol, 2 mol%)

Triphenylphosphine (PPh₃) (0.08 mmol, 8 mol%)

Potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 eq.)

Toluene (5 mL)

Water (1 mL)

Round-bottom flask

Magnetic stirrer and stir bar

Condenser

Inert atmosphere setup (e.g., nitrogen or argon balloon)

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add the aryl

bromide (1.0 mmol), 4-iodophenylboronic acid (1.2 mmol), palladium(II) acetate (0.02 mmol),

triphenylphosphine (0.08 mmol), and potassium carbonate (2.0 mmol).

Solvent Addition: Add toluene (5 mL) and water (1 mL) to the flask.

Inert Atmosphere: Purge the flask with an inert gas (nitrogen or argon) for 5-10 minutes.

Reaction: Place the flask in a preheated oil bath at 90 °C and stir the mixture vigorously for

4-12 hours.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS).

Work-up:

Once the reaction is complete, cool the mixture to room temperature.

Add water (10 mL) and extract the product with ethyl acetate (3 x 15 mL).
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Combine the organic layers and wash with brine (20 mL).

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate

under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel using an

appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford the desired

biaryl product.

Characterization: Characterize the purified product by nuclear magnetic resonance (NMR)

spectroscopy and mass spectrometry (MS) to confirm its identity and purity.

Catalytic Cycle of the Suzuki-Miyaura Reaction
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion
4-Iodophenylboronic acid is an invaluable reagent in modern organic synthesis, particularly for

the construction of complex molecules in drug discovery. Its handling requires a thorough

understanding of its potential hazards and the implementation of stringent safety protocols.

This guide provides the essential information for its safe use, from storage and handling to

emergency procedures and disposal. The detailed experimental protocol for the Suzuki-

Miyaura reaction serves as a practical resource for researchers, enabling the effective and safe

application of this versatile compound in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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